Cas no 54662-30-5 (12-Deoxyphorbol 13-phenylacetate 20-acetate)

• Product Name: 12-Deoxyphorbol 13-phenylacetate 20-acetate
• CAS No: 54662-30-5
• Molecular Formula: C₃₀H₃₆O₇
• Molecular Weight: 508.60300
• CID: 370669
• PubChem ID: 329798788

12-Deoxyphorbol 13-phenylacetate 20-acetate Properties

Names and Identifiers

• Benzeneacetic acid,(1aR,1bS,4aR,7aS,7bR,8R,9aS)-3-[(acetyloxy)methyl]-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulen-9a-ylester
• 12-Deoxyphorbol 13-phenylacate 20-acetate(dPPA,DOPPA)
• 12-DEOXYPHORBOL 13-PHENYLACETATE 20-ACETATE
• Benzeneacetic acid,(1aR,1bS,4aR,7aS,7bR,8R,9aS)-3-[(acetyloxy)methyl]-1,1a,1b,4,4a,5,7a,7b,8,9...
• Benzeneacetic acid,(1aR,1bS,4aR,7aS,7bR,8R,9aS)-3-[(acetyloxy)methyl]-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-1,1,
• 12-deoxyphorbolphenylacetate-20-acetate
• 12-DPPAA
• 3-acetate9a-phenylacetate
• DOPPA
• CHEMBL1395147
• 12-Deoxyphorbol-13-phenylacetate-20-acetate
• Benzeneacetic acid ,(1aR,1bS,4aR,7aS,7bR,8R,9aS)-3-((acetyloxy)methyl)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa(3,4)benz(1,2-e)azulen-9a-yl ester
• 54662-30-5
• 3-[(Acetyloxy)methyl]-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulen-9a-yl phenylacetate
• MEDVHSNRBPAIPU-XMOZQXTISA-N
• SR-05000002352
• 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1a-alpha,1b-beta,4,4a,7a-alpha,7b,8,9,9a-decahydro-4a-beta,7b-alpha,9a-alpha-trihydroxy-3-(hydroxymethyl)-1,1,6,8-alpha-tetramethyl-, 3-acetate 9a-phenylacetate
• (acetoxymethyl-dihydroxy-tetramethyl-oxo-[?]yl) 2-phenylacetate
• [(1R,2S,6R,10S,11R,13S,15R)-8-(acetyloxymethyl)-1,6-dihydroxy-4,12,12,15-tetramethyl-5-oxo-13-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] 2-phenylacetate
• DTXSID20969948
• dPPA, >=98% (HPLC)
• NCGC00163537-01
• SR-05000002352-2
• CCG-208193
• SCHEMBL15423126
• Benzeneacetic acid,(1aR,1bS,4aR,7aS,7bR,8R,9aS)-3-((acetyloxy)methyl)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa(3,4)benz(1,2-e)azulen-9a-yl ester
• 12-DOPPAA

• MDL： MFCD01741294
• InChIKey： MEDVHSNRBPAIPU-XMOZQXTISA-N
• Inchi： InChI=1S/C30H36O7/c1-17-11-23-28(34,26(17)33)15-21(16-36-19(3)31)12-22-25-27(4,5)29(25,14-18(2)30(22,23)35)37-24(32)13-20-9-7-6-8-10-20/h6-12,18,22-23,25,34-35H,13-16H2,1-5H3/t18-,22+,23-,25-,28-,29+,30-/m1/s1
• SMILES： CC1=C[C@@H]2[C@](CC(=C[C@H]3[C@@H]4C(C)(C)[C@@]4(C[C@@H](C)[C@@]32O)OC(=O)CC5=CC=CC=C5)COC(=O)C)(C1=O)O

Computed Properties

• Exact Mass: 508.24600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 508.246
• Heavy Atom Count: 37
• Complexity: 1070
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 110

Experimental Properties

• LogP: 3.32370
• PSA: 110.13000
• Refractive Index: 1.6810 (estimate)
• Boiling Point: 556.46°C (rough estimate)
• Flash Point: 204.3°C
• Density: 1.0979 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids